Cas no 23458-02-8 (decursinol)

decursinol Properties

Names and Identifiers

• 2H,6H-Benzo[1,2-b:5,4-b']dipyran-2-one,7,8-dihydro-7-hydroxy-8,8-dimethyl-, (7S)-
• (3S)-3-hydroxy-2,2-dimethyl-3,4-dihydropyrano[3,2-g]chromen-8-one
• (+)-Decursinol
• (S)-(+)-decursinol
• AC1L9CAK
• CHEBI:4354
• Decursinol [INCI]
• SFE decursinol
• Smirino
• Smyrinol
• (7S)-7,8-Dihydro-7-hydroxy-8,8-dimethyl-2H,6H-benzo[1,2-b:5,4-b']dipyran-2-one
• Smirinol
• UBI4YB704B
• MLS002472906
• BGXFQDFSVDZUIW-LBPRGKRZSA-N
• HMS2192M06
• BCP24688
• BDBM50259817
• 2H,6H-Benzo(1,2-b:5,4-b')dipyran-2-one, 7,8-dihydro-7-hydroxy-8,8-dimethyl-, (S)-(+)-
• 2H,6H-Benzo(1,2-b:5,4-b')dipyran-2-one
• 7,8-Dihydro-7-hydroxy-8,8-dimethyl-2H,6H-benzo[1,2-b:5,4-b']dipyran-2-one; (R)-form
• +Expand

• MDL： MFCD06636641
• InChIKey： BGXFQDFSVDZUIW-LBPRGKRZSA-N
• Inchi： 1S/C14H14O4/c1-14(2)12(15)6-9-5-8-3-4-13(16)17-10(8)7-11(9)18-14/h3-5,7,12,15H,6H2,1-2H3/t12-/m0/s1
• SMILES： O1C2C([H])=C3C(C([H])=C([H])C(=O)O3)=C([H])C=2C([H])([H])[C@@]([H])(C1(C([H])([H])[H])C([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 246.089209g/mol
• Surface Charge: 0
• XLogP3: 1.9
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 246.089209g/mol
• Monoisotopic Mass: 246.089209g/mol
• Topological Polar Surface Area: 55.8Ų
• Heavy Atom Count: 18
• Complexity: 387
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 246.26

Experimental Properties

• LogP: 1.86740
• PSA: 55.76
• Refractive Index: 1.592
• Boiling Point: 433.6±45.0 °C at 760 mmHg
• Melting Point: 178 ºC
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 167.9±22.2 °C
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.293±0.06 g/cm3 (20 ºC 760 Torr),